2-chloro-4-fluoro-N-(2-(furan-2-yl)-2-methoxyethyl)benzamide

• IUPAC Name: 2-chloro-4-fluoro-N-[2-(furan-2-yl)-2-methoxyethyl]benzamide
• InChI: InChI=1S/C14H13ClFNO3/c1-19-13(12-3-2-6-20-12)8-17-14(18)10-5-4-9(16)7-11(10)15/h2-7,13H,8H2,1H3,(H,17,18)
• InChI Key: CYKKLNIVCIGMCE-UHFFFAOYSA-N
• Canonical SMILES: COC(CNC(=O)C1=C(C=C(C=C1)F)Cl)C2=CC=CO2
• Molecular Formula: C14H13ClFNO3
• Molecular Weight: 297.71 g/mol
• CAS No.: 1788559-46-5

Description

2-chloro-4-fluoro-N-(2-(furan-2-yl)-2-methoxyethyl)benzamide is a useful research compound. Its molecular formula is C14H13ClFNO3 and its molecular weight is 297.71. The purity is usually 95%.
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Scientific Research Applications

Fluorinated Benzamide Analogs for PET Imaging

A study by Tu et al. (2007) describes the synthesis and evaluation of fluorine-containing benzamide analogs as ligands for positron emission tomography (PET) imaging of sigma-2 receptors in solid tumors. The study demonstrates the use of fluorine-18 labeled compounds for high tumor uptake and acceptable tumor/normal tissue ratios, indicating the potential of fluorinated benzamide derivatives in cancer diagnostics (Tu et al., 2007).

Directed Lithiation of Benzoic Acids

Research by Bennetau et al. (1995) on directed lithiation of unprotected benzoic acids, including those with chloro and fluoro substituents, outlines a method for introducing ortho-substituted products. This chemical transformation technique could be relevant for modifying the structure of compounds like 2-chloro-4-fluoro-N-(2-(furan-2-yl)-2-methoxyethyl)benzamide for specific scientific applications (Bennetau et al., 1995).

Serotonin Receptor Imaging

Another study by Kepe et al. (2006) used a fluorine-18 labeled compound for the PET imaging of serotonin 1A receptors in Alzheimer's disease patients, demonstrating the utility of fluorinated benzamide derivatives in neuroimaging and the study of neurological disorders (Kepe et al., 2006).

Synthesis of Fluorinated Heterocycles

Wu et al. (2017) reported on the synthesis of fluorinated heterocycles via rhodium(III)-catalyzed C-H activation, where fluorinated benzamide derivatives played a key role. This highlights the relevance of such compounds in the development of new pharmaceuticals and agrochemicals (Wu et al., 2017).

Mechanism of Action

Target of Action

Many compounds that contain benzamide and furan groups are known to interact with various enzymes and receptors in the body. The specific target would depend on the exact structure of the compound and could range from enzymes involved in metabolic processes to receptors involved in signal transduction .

Mode of Action

The compound might interact with its target through various types of chemical interactions, including hydrogen bonding, ionic interactions, and hydrophobic interactions. This interaction could either activate or inhibit the function of the target, leading to changes in cellular processes .

Biochemical Pathways

Depending on the specific target of the compound, it could affect various biochemical pathways. For example, if the compound targets an enzyme involved in a metabolic pathway, it could alter the production of certain metabolites .

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of the compound would depend on its chemical structure. Factors such as its size, charge, and hydrophobicity could influence how well it is absorbed, how it is distributed in the body, how it is metabolized, and how it is excreted .

Result of Action

The molecular and cellular effects of the compound’s action would depend on the specific target and the type of interaction. This could range from changes in gene expression to alterations in cellular signaling pathways .

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules could influence the compound’s action, efficacy, and stability. For example, certain compounds might be more effective at specific pH levels or temperatures .